Cas no 690245-71-7 (2,5-dimethyl-N-{[4-(morpholine-4-carbonyl)phenyl]methyl}benzene-1-sulfonamide)

• Product Name: 2,5-dimethyl-N-{[4-(morpholine-4-carbonyl)phenyl]methyl}benzene-1-sulfonamide
• CAS No: 690245-71-7
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 5419302
• PubChem ID: 984387
• Update Time: 2025-11-02

2,5-dimethyl-N-{[4-(morpholine-4-carbonyl)phenyl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-{[4-(morpholine-4-carbonyl)phenyl]methyl}benzene-1-sulfonamide
• SMR000673167
• VU0618302-1
• 2,5-dimethyl-N-[4-(4-morpholinylcarbonyl)benzyl]benzenesulfonamide
• HMS2964A20
• CHEMBL1558774
• AKOS000813587
• F3394-0951
• 2,5-dimethyl-N-(4-(morpholine-4-carbonyl)benzyl)benzenesulfonamide
• MLS001147210
• 690245-71-7
• Z241742058
• 2,5-dimethyl-N-[[4-(morpholine-4-carbonyl)phenyl]methyl]benzenesulfonamide
• 2,5-Dimethyl-N-[[4-(4-morpholinylcarbonyl)phenyl]methyl]benzenesulfonamide

• Inchi： 1S/C20H24N2O4S/c1-15-3-4-16(2)19(13-15)27(24,25)21-14-17-5-7-18(8-6-17)20(23)22-9-11-26-12-10-22/h3-8,13,21H,9-12,14H2,1-2H3
• InChI Key： CJZWGNFWJYFAEW-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=C(C(N3CCOCC3)=O)C=C2)(=O)=O)=CC(C)=CC=C1C

Computed Properties

• Exact Mass: 388.14567842g/mol
• Monoisotopic Mass: 388.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.255±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 612.4±65.0 °C(Predicted)
• pka: 11.24±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,5-dimethyl-N-{[4-(morpholine-4-carbonyl)phenyl]methyl}benzene-1-sulfonamide

Comprehensive Overview of 2,5-dimethyl-N-{[4-(morpholine-4-carbonyl)phenyl]methyl}benzene-1-sulfonamide (CAS No. 690245-71-7)

2,5-dimethyl-N-{[4-(morpholine-4-carbonyl)phenyl]methyl}benzene-1-sulfonamide (CAS No. 690245-71-7) is a specialized sulfonamide derivative with a unique molecular structure that combines a benzene ring, morpholine moiety, and sulfonamide functional group. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. The presence of both dimethylbenzene and morpholine-4-carbonyl groups in its structure makes it a versatile intermediate for synthesizing bioactive molecules.

One of the key features of 2,5-dimethyl-N-{[4-(morpholine-4-carbonyl)phenyl]methyl}benzene-1-sulfonamide is its role as a pharmacophore in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their therapeutic effects in diseases such as cancer and inflammatory disorders. The sulfonamide group in this compound is known to enhance binding affinity to biological targets, while the morpholine ring contributes to improved solubility and metabolic stability.

The synthesis of 690245-71-7 typically involves multi-step organic reactions, including amidation and sulfonylation processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and proper characterization of the final product. Given the growing demand for high-purity chemical intermediates in drug development, this compound has become increasingly valuable in the fine chemicals market.

In recent years, the scientific community has shown heightened interest in sulfonamide-based compounds due to their diverse biological activities. 2,5-dimethyl-N-{[4-(morpholine-4-carbonyl)phenyl]methyl}benzene-1-sulfonamide aligns with this trend, as it exhibits potential anti-inflammatory and antimicrobial properties. These characteristics make it a promising candidate for further investigation in preclinical studies, particularly in the context of drug-resistant infections and chronic inflammatory conditions.

From a commercial perspective, the global market for specialty sulfonamides is expanding rapidly, driven by increasing R&D investments in the pharmaceutical sector. CAS No. 690245-71-7 is positioned as a high-value chemical building block, with applications extending beyond medicine into areas such as agrochemicals and material science. Its unique structural features enable the development of novel compounds with tailored properties for specific industrial needs.

Quality control is paramount when working with 2,5-dimethyl-N-{[4-(morpholine-4-carbonyl)phenyl]methyl}benzene-1-sulfonamide. Reputable suppliers provide comprehensive analytical data, including mass spectrometry results and chromatographic purity reports, to ensure consistency across batches. Researchers and manufacturers should prioritize sourcing this compound from certified providers to guarantee optimal performance in their applications.

Looking ahead, the future of 690245-71-7 appears promising as scientific understanding of sulfonamide chemistry continues to evolve. With ongoing advancements in computational drug design and high-throughput screening technologies, this compound may play a significant role in the discovery of next-generation therapeutics. Its structural versatility allows for numerous modifications, making it an attractive starting point for structure-activity relationship studies in various therapeutic areas.

For researchers seeking detailed technical information about 2,5-dimethyl-N-{[4-(morpholine-4-carbonyl)phenyl]methyl}benzene-1-sulfonamide, it's essential to consult peer-reviewed literature and reliable chemical databases. The compound's physicochemical properties, including solubility, stability, and spectroscopic characteristics, are well-documented in scientific publications. These resources provide valuable insights for optimizing its use in different experimental settings and potential applications.